(5-Bromofuran-2-yl)(3-(phenoxymethyl)azetidin-1-yl)methanone
Overview
Description
Scientific Research Applications
Synthesis and Antioxidant Properties
Studies have demonstrated the synthesis of bromophenol derivatives and evaluated their antioxidant properties. These compounds have shown effective radical scavenging activities, compared to standard antioxidants, suggesting their potential as antioxidant agents (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).
Biological Evaluation as Enzyme Inhibitors
Bromophenol derivatives have been synthesized and tested for their inhibitory potency against carbonic anhydrase (CA), a family of enzymes important in pH regulation. These studies have found that brominated compounds exhibit strong inhibitory activity, which could be valuable in developing treatments for conditions like glaucoma and epilepsy (Akbaba, Balaydın, Menzek, Göksu, Şahin, & Ekinci, 2013).
Antimicrobial and Antifungal Activity
Brominated diphenylmethanone derivatives have shown significant antimicrobial and antifungal activities. Their ability to inhibit the growth of various microorganisms suggests potential applications in developing new antimicrobial and antifungal agents (Omolo, Johnson, van Vuuren, & de Koning, 2011).
Cytotoxicity and Anticancer Potential
Research into the cytotoxicity of 2-aroylbenzofuran-3-ols has indicated that some derivatives exhibit good inhibitory abilities on cancer cell lines, suggesting their potential application in cancer therapy (Công, Trang, Dung, Phuong, Trung, Dat, Anh, Tuyen, & Meervelt, 2020).
Catalytic Asymmetric Synthesis
The development of enantiopure compounds based on azetidinyl and bromophenol frameworks has been explored for their applications in catalytic asymmetric synthesis. These compounds have been evaluated for their effectiveness in inducing chirality during chemical reactions, a crucial aspect of drug synthesis (Wang, Zhang, Zhao, Wang, Ding, Jing, & Song, 2008).
Future Directions
The future directions for research on “(5-Bromofuran-2-yl)(3-(phenoxymethyl)azetidin-1-yl)methanone” and similar compounds could involve further exploration of their synthesis, chemical properties, and potential therapeutic applications . This could provide an opportunity for chemists to design new derivatives that could be successful agents in terms of safety and efficacy to enhance life quality .
properties
IUPAC Name |
(5-bromofuran-2-yl)-[3-(phenoxymethyl)azetidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO3/c16-14-7-6-13(20-14)15(18)17-8-11(9-17)10-19-12-4-2-1-3-5-12/h1-7,11H,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXVCJDJCZDXRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(O2)Br)COC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromofuran-2-yl)(3-(phenoxymethyl)azetidin-1-yl)methanone | |
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